![molecular formula C7H7BrN2O B8172210 3-Bromo-N-methylpicolinamide](/img/structure/B8172210.png)
3-Bromo-N-methylpicolinamide
Overview
Description
3-Bromo-N-methylpicolinamide is a useful research compound. Its molecular formula is C7H7BrN2O and its molecular weight is 215.05 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceuticals and Agrochemicals : A study developed an efficient synthesis of 3-benzyloxy-4-bromo and 3-benzyloxy-5-bromopicolinate esters, which are common building blocks for pharmaceuticals and agrochemicals. These compounds have potential applications in biologically active compounds and agrochemicals (Verdelet et al., 2011).
Synthetic Strategies : Another study presented a novel synthetic strategy for preparing tetrahydro-2,7- and 1,6-naphthyridines from 3-bromo-picolines, enabling multigram preparations of these compounds (Sierov et al., 2020).
Anticancer Agents : N-methylpicolinamide-bearing hybrids show promise as less toxic, low-cost, and energetic anticancer agents. This innovation could lead to the development of more potent and effective drugs against various cancer diseases (Moku et al., 2019).
Photochemical Cyclization : Research successfully prepared 3,4-dihydrocarbostyril by photochemical cyclization using N-bromohydrocinnamamide under dry conditions, overcoming previous methods' limitations (Khoury, 1978).
Antitumor Agents : Novel 4-(4-formamidophenylamino)-N-methylpicolinamide derivatives show potential as antitumor agents by inhibiting cancer cell proliferation and impacting cancer cell progression through angiogenesis suppression and apoptosis (Meng et al., 2021).
Synthesis of Carbofunctional α,β-Unsaturated Sulfides : A study demonstrated the synthesis of carbofunctional α,β-unsaturated sulfides using 3-Bromo-2-phenyl-1-indenone and perchlorate anion (Timokhina et al., 2001).
Ammonolysis of Picolinic Acids : Ammonolysis of 3-hydroxy-6-methylpicolinic acid leads to 3-hydroxy-6-methylpicolinamide, providing insights into the chemical behavior of similar compounds (Moore et al., 1979).
Cu(I)-Catalyzed Synthesis : A Cu(I)-catalyzed synthesis of substituted 3-methyleneisoindolin-1-ones using alkynyl acids shows potential for efficient pharmaceutical and nutraceutical production (Gogoi et al., 2014).
properties
IUPAC Name |
3-bromo-N-methylpyridine-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O/c1-9-7(11)6-5(8)3-2-4-10-6/h2-4H,1H3,(H,9,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEHOADWWYNGCHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC=N1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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